Cas no 844901-48-0 (2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro-)

844901-48-0 structure
Product name:2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro-
CAS No:844901-48-0
MF:C17H15N3O
MW:277.320503473282
CID:1823513
2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro-
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- Inchi: 1S/C17H15N3O/c18-11-14-6-3-4-8-16(14)19-17(21)20-10-9-13-5-1-2-7-15(13)12-20/h1-8H,9-10,12H2,(H,19,21)
- InChI Key: NZTGTSKWOQMAPS-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC=C2)CCN1C(NC1=CC=CC=C1C#N)=O
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 548.9±50.0 °C(Predicted)
- pka: 11.53±0.70(Predicted)
2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro- Related Literature
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
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